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Compound of Interest

Compound Name: 5-(Bromomethyl)benzofuran

Cat. No.: B1603608 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-(Bromomethyl)benzofuran

Introduction and Compound Profile
5-(Bromomethyl)benzofuran (CAS No: 188862-35-3, Molecular Formula: C₉H₇BrO) is a

heterocyclic aromatic compound of significant interest to the pharmaceutical and agrochemical

research sectors.[1] Its utility stems from the benzofuran scaffold, a privileged structure in

medicinal chemistry, combined with a highly reactive bromomethyl (-CH₂Br) group at the 5-

position.[1][2] This functional group serves as a versatile synthetic handle, enabling alkylation

and further molecular elaboration, making it a crucial building block for constructing more

complex therapeutic and biologically active molecules.[1][2]

However, the very reactivity that makes this compound valuable also necessitates a rigorous

and well-informed approach to its handling and safety. The presence of the bromomethyl

group, a potent lachrymator and alkylating agent, alongside the inherent hazards of the

brominated benzofuran core, presents a multifaceted risk profile. This guide provides a

comprehensive overview of the essential safety protocols, handling procedures, and

emergency responses required for the safe utilization of 5-(Bromomethyl)benzofuran in a

research and development setting.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards is the foundation of safe laboratory practice.

While specific toxicological data for 5-(Bromomethyl)benzofuran is limited, a robust risk
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assessment can be constructed by analyzing data from the compound itself, its close structural

analogs like 5-Bromobenzofuran, and the general chemical class.

GHS Classification and Physicochemical Properties
The known and inferred hazards associated with 5-(Bromomethyl)benzofuran and its analogs

are summarized below. It is imperative to treat the compound as possessing all these potential

hazards.

Property/Hazard Classification/Value Source(s)

GHS Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH351:

Suspected of causing cancer

[1][3][4][5]

Signal Word Danger / Warning [4][6]

Hazard Classifications

Acute Toxicity 4 (Oral)Skin

Corrosion/Irritation

1B/2Serious Eye

Damage/Irritation

1/2ACarcinogenicity 2Specific

Target Organ Toxicity - Single

Exposure 3 (Respiratory)

[1][4][5]

Molecular Weight 211.06 g/mol [1]

Incompatible Materials

Strong oxidizing agents,

Strong bases, Amines,

Reducing agents.

[7]

Analysis of Key Hazards
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Corrosivity and Irritation: The bromomethyl group is a strong alkylating agent. Direct contact

with skin or eyes can lead to severe chemical burns and irreversible eye damage (H314).[1]

Vapors and aerosols are highly irritating to the respiratory tract (H335).[4][8] The causality

lies in the electrophilic nature of the benzylic carbon, which readily reacts with biological

nucleophiles (e.g., amines, thiols in proteins and DNA), leading to cellular damage.

Acute Toxicity: The compound is classified as harmful if swallowed (H302).[1] Ingestion can

lead to systemic toxicity.

Carcinogenicity: Based on data for the 5-Bromobenzofuran core, this compound is

suspected of causing cancer (H351).[3][4][5] This classification warrants the highest level of

precaution to minimize any potential for long-term exposure.

Reactivity: The benzofuran ring system can be susceptible to electrophilic attack, and the

compound as a whole is incompatible with strong oxidizing agents and bases.[7][9] Like

other ethers, benzofuran derivatives may have the potential to form explosive peroxides

upon prolonged exposure to air and light, a risk that must be managed through proper

storage.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. This begins with robust engineering

controls and is supplemented by meticulous use of appropriate PPE.

Hierarchy of Controls
The most effective safety strategies prioritize engineering and administrative controls to

minimize reliance on PPE alone.
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Hierarchy of Controls

Elimination (Most Effective)
Not Feasible

Substitution
Not Feasible

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Spill Response Workflow

ALERT
Inform personnel nearby.

Isolate the area.

PPE
Don appropriate PPE

(double gloves, face shield, etc.)

CONTAIN
Cover with inert absorbent

(vermiculite, sand).

COLLECT
Carefully sweep up material

into a labeled waste container.

DECONTAMINATE
Clean the spill area

with appropriate solvent.

DISPOSE
Seal container and manage

as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1603608?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/B1603608
https://www.benchchem.com/product/B15372894
https://pubchem.ncbi.nlm.nih.gov/compound/90015
https://www.sigmaaldrich.com/KR/ko/product/aldrich/761796
https://www.sigmaaldrich.com/SG/en/product/aldrich/761796
https://chembk.com/en/chem/Benzofuran,%205-bromo-2-(chloromethyl)-
https://www.fishersci.com/store/msds?partNumber=CC31201DE&productDescription=5-BROMO-1-BENZOFURAN-2-C+5GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/9175CZ_SDS.pdf
https://www.researchgate.net/publication/265515022_Reactivity_of_Benzofuran_Derivatives
https://www.benchchem.com/product/b1603608#safety-and-handling-precautions-for-5-bromomethyl-benzofuran
https://www.benchchem.com/product/b1603608#safety-and-handling-precautions-for-5-bromomethyl-benzofuran
https://www.benchchem.com/product/b1603608#safety-and-handling-precautions-for-5-bromomethyl-benzofuran
https://www.benchchem.com/product/b1603608#safety-and-handling-precautions-for-5-bromomethyl-benzofuran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1603608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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